Cas no 882747-66-2 (3-(4-{(3-Fluorophenyl)sulfonylamino}phenoxy)-2-thiophenecarboxylic acid)

3-(4-{(3-Fluorophenyl)sulfonylamino}phenoxy)-2-thiophenecarboxylic acid is a specialized organic compound featuring a thiophene-carboxylic acid core linked to a fluorophenylsulfonylamino-substituted phenoxy group. This structure confers unique physicochemical properties, including potential bioactivity, making it valuable in pharmaceutical and agrochemical research. The fluorine substitution enhances metabolic stability and binding affinity, while the sulfonamide and carboxylic acid functionalities offer sites for further derivatization or coordination. Its well-defined molecular architecture supports applications in drug discovery, particularly as an intermediate for kinase inhibitors or enzyme modulators. The compound’s purity and structural precision ensure reproducibility in synthetic and mechanistic studies. Suitable for controlled reactions, it serves as a versatile scaffold in medicinal chemistry.

3-(4-{(3-Fluorophenyl)sulfonylamino}phenoxy)-2-thiophenecarboxylic acid structure

882747-66-2 structure

Product Name:3-(4-{(3-Fluorophenyl)sulfonylamino}phenoxy)-2-thiophenecarboxylic acid

CAS No:882747-66-2

MF:

MW:

MDL:MFCD08064755

CID:4663707

Update Time:2025-06-11

3-(4-{(3-Fluorophenyl)sulfonylamino}phenoxy)-2-thiophenecarboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-(4-([(3-FLUOROPHENYL)SULFONYL]AMINO)PHENOXY)-2-THIOPHENECARBOXYLIC ACID
- 3-(4-{(3-Fluorophenyl)sulfonylamino}phenoxy)-2-thiophenecarboxylic acid
- MDL： MFCD08064755

3-(4-{(3-Fluorophenyl)sulfonylamino}phenoxy)-2-thiophenecarboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	F155250-25mg	3-(4-{[(3-Fluorophenyl)sulfonyl]amino}phenoxy)-2-thiophenecarboxylic acid	882747-66-2		25mg	$ 230.00	2022-06-05
TRC	F155250-50mg	3-(4-{[(3-Fluorophenyl)sulfonyl]amino}phenoxy)-2-thiophenecarboxylic acid	882747-66-2		50mg	$ 380.00	2022-06-05
Matrix Scientific	165577-500mg	3-(4-{[(3-Fluorophenyl)sulfonyl]amino}phenoxy)-2-thiophenecarboxylic acid	882747-66-2		500mg	$918.00	2023-09-05
Matrix Scientific	165577-1g	3-(4-{[(3-Fluorophenyl)sulfonyl]amino}phenoxy)-2-thiophenecarboxylic acid	882747-66-2		1g	$1836.00	2023-09-05
Matrix Scientific	165577-5g	3-(4-{[(3-Fluorophenyl)sulfonyl]amino}phenoxy)-2-thiophenecarboxylic acid	882747-66-2		5g	$7343.00	2023-09-05
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00864463-1g	3-[4-(3-Fluorobenzenesulfonamido)phenoxy]thiophene-2-carboxylic acid	882747-66-2	90%	1g	￥4193.0	2024-04-17
Key Organics Ltd	4Y-5056-1MG	3-(4-{[(3-fluorophenyl)sulfonyl]amino}phenoxy)-2-thiophenecarboxylic acid	882747-66-2	>90%	1mg	£37.00	2023-09-08
Key Organics Ltd	4Y-5056-5MG	3-(4-{[(3-fluorophenyl)sulfonyl]amino}phenoxy)-2-thiophenecarboxylic acid	882747-66-2	>90%	5mg	£46.00	2023-09-08
Key Organics Ltd	4Y-5056-10MG	3-(4-{[(3-fluorophenyl)sulfonyl]amino}phenoxy)-2-thiophenecarboxylic acid	882747-66-2	>90%	10mg	£63.00	2023-09-08
Key Organics Ltd	4Y-5056-0.5G	3-(4-{[(3-fluorophenyl)sulfonyl]amino}phenoxy)-2-thiophenecarboxylic acid	882747-66-2	>90%	0.5g	£385.00	2023-09-08

3-(4-{(3-Fluorophenyl)sulfonylamino}phenoxy)-2-thiophenecarboxylic acid Related Literature

1. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
2. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
3. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148
4. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

Analyst, 1996,121, 1123-1126
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525

Additional information on 3-(4-{(3-Fluorophenyl)sulfonylamino}phenoxy)-2-thiophenecarboxylic acid

Research Briefing on 3-(4-{(3-Fluorophenyl)sulfonylamino}phenoxy)-2-thiophenecarboxylic acid (CAS: 882747-66-2)

In recent years, the compound 3-(4-{(3-Fluorophenyl)sulfonylamino}phenoxy)-2-thiophenecarboxylic acid (CAS: 882747-66-2) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, mechanism of action, and pharmacological properties.

The compound, characterized by its unique thiophene-carboxylic acid scaffold and fluorophenyl sulfonamide moiety, has been investigated for its role as a modulator of specific biological targets. Recent studies highlight its potential in targeting inflammatory pathways and oncogenic signaling, making it a promising candidate for drug development in autoimmune diseases and cancer.

A 2023 study published in the Journal of Medicinal Chemistry elucidated the synthetic pathway of 882747-66-2, emphasizing its high yield and scalability under optimized conditions. The research team employed a multi-step synthesis involving Suzuki-Miyaura coupling and sulfonamide formation, achieving a purity of >98% as confirmed by HPLC and NMR spectroscopy.

Pharmacological evaluations have demonstrated that 3-(4-{(3-Fluorophenyl)sulfonylamino}phenoxy)-2-thiophenecarboxylic acid exhibits potent inhibitory activity against COX-2 and NF-κB pathways, with IC50 values in the nanomolar range. These findings were corroborated by in vitro assays using human macrophage and cancer cell lines, suggesting its dual anti-inflammatory and anti-proliferative effects.

Further preclinical studies in murine models of rheumatoid arthritis revealed a significant reduction in joint inflammation and tissue damage upon administration of 882747-66-2. The compound's pharmacokinetic profile, including its oral bioavailability and half-life, was also characterized, supporting its potential as an oral therapeutic agent.

Despite these promising results, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Ongoing research aims to explore structural derivatives of 882747-66-2 to enhance its efficacy and safety profile. Collaborative efforts between academic and industrial researchers are expected to accelerate its transition into clinical trials.

In conclusion, 3-(4-{(3-Fluorophenyl)sulfonylamino}phenoxy)-2-thiophenecarboxylic acid represents a compelling case study in the intersection of chemical synthesis and therapeutic innovation. Its multifaceted biological activities underscore the importance of continued investigation into its mechanisms and applications, paving the way for novel treatments in inflammatory and neoplastic diseases.